Cas no 129619-59-6 (Benzenepentanol, 4-nitro-)

• Product Name: Benzenepentanol, 4-nitro-
• CAS No: 129619-59-6
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 1228396
• PubChem ID: 14773876
• Update Time: 2025-04-20

Benzenepentanol, 4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenepentanol, 4-nitro-
• 4-Nitrobenzenepentanol
• DTXSID301314237
• SCHEMBL6455031
• 129619-59-6

• Inchi： 1S/C11H15NO3/c13-9-3-1-2-4-10-5-7-11(8-6-10)12(14)15/h5-8,13H,1-4,9H2
• InChI Key： BNIRHPYMENCBAR-UHFFFAOYSA-N
• SMILES： OCCCCCC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 193.00109
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 86.51